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Compound of Interest

Compound Name: SA-VA

Cat. No.: B12376047

Salicylic acid (SA) and jasmonic acid (JA) are critical phytohormones that play central roles in
regulating plant growth, development, and, most notably, responses to environmental stress.
SAis primarily associated with inducing resistance against biotrophic and semi-biotrophic
pathogens, as well as the establishment of systemic acquired resistance (SAR), a long-lasting,
broad-spectrum immunity. Conversely, JA and its derivatives, collectively known as
jasmonates, are key in orchestrating defenses against necrotrophic pathogens and herbivorous
insects. The signaling pathways of SA and JA are complex and are known to interact, often
antagonistically, to fine-tune the plant's defense response.

The Salicylic Acid (SA) Signaling Pathway

The SA signaling pathway is pivotal for activating defenses against biotrophic pathogens. A key
regulator in this pathway is NONEXPRESSOR OF PATHOGENESIS-RELATED GENES 1
(NPR1).

Upon pathogen challenge, SA levels increase in the plant. In the cytoplasm, NPR1 exists as an
oligomer, held together by disulfide bonds. The accumulation of SA leads to a change in the
cellular redox state, which results in the reduction of these disulfide bonds and the release of
NPR1 monomers. These monomers then translocate to the nucleus.

In the nucleus, NPR1 interacts with TGA transcription factors. This interaction is crucial for the
activation of a large set of defense-related genes, including the Pathogenesis-Related (PR)
genes, which encode proteins with antimicrobial activities. This transcriptional reprogramming
is a hallmark of SA-mediated defense and SAR.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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